Cas no 76871-59-5 (3,6,9,12-Tetraoxatetradecane, 1,14-diiodo-)

3,6,9,12-Tetraoxatetradecane, 1,14-diiodo- structure
76871-59-5 structure
Product Name:3,6,9,12-Tetraoxatetradecane, 1,14-diiodo-
CAS No:76871-59-5
MF:C10H20I2O4
MW:458.072348594666
CID:537102
PubChem ID:13185382
Update Time:2025-04-19

3,6,9,12-Tetraoxatetradecane, 1,14-diiodo- Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12-Tetraoxatetradecane, 1,14-diiodo-
    • 1,2-bis[2-(2-iodoethoxy)ethoxy]ethane
    • 1,14-diiodo-3,6,9,12-tetraoxatetradecane
    • 76871-59-5
    • DTXSID80525781
    • AT19743
    • SCHEMBL1573282
    • Inchi: 1S/C10H20I2O4/c11-1-3-13-5-7-15-9-10-16-8-6-14-4-2-12/h1-10H2
    • InChI Key: NXLQQELARJONOU-UHFFFAOYSA-N
    • SMILES: ICCOCCOCCOCCOCCI

Computed Properties

  • Exact Mass: 457.94510g/mol
  • Monoisotopic Mass: 457.94510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 13
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 36.9Ų
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